ethyl (2E)-2-{[4-(carbamoylmethoxy)-3-methoxyphenyl]methylidene}-7-methyl-3-oxo-5-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-2-[[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C26H25N3O6S/c1-4-34-25(32)22-15(2)28-26-29(23(22)17-8-6-5-7-9-17)24(31)20(36-26)13-16-10-11-18(19(12-16)33-3)35-14-21(27)30/h5-13,23H,4,14H2,1-3H3,(H2,27,30)/b20-13+
• InChI Key: QVBZGGOZXMIRMA-DEDYPNTBSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC(=C(C=C4)OCC(=O)N)OC)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C\C4=CC(=C(C=C4)OCC(=O)N)OC)/S2)C
• Molecular Formula: C26H25N3O6S
• Molecular Weight: 507.6 g/mol
• CAS No.: 627038-44-2

Description

This compound belongs to the thiazolo[3,2-a]pyrimidine class, characterized by a fused bicyclic system combining thiazole and pyrimidine rings. Its structure includes:

• A 3-oxo-5-phenyl core in the pyrimidine ring, common in bioactive derivatives .
• An (E)-configured benzylidene substituent at position 2, derived from 4-(carbamoylmethoxy)-3-methoxyphenyl, which introduces hydrogen-bonding capabilities via the carbamoyl group .
• A 7-methyl group and ethyl carboxylate at position 6, enhancing lipophilicity and metabolic stability .

Synthesis typically involves multi-component reactions, such as condensation of thiourea derivatives with aldehydes in acetic acid/acetic anhydride media .

Comparison with Similar Compounds

Substituent Impact on Bioactivity

• Bromophenyl (Compound in ) : Facilitates halogen bonding with protein residues, critical for stabilizing ligand-receptor complexes.
• Trimethoxybenzylidene (Compound in ): Enhances planarity and π-π stacking with aromatic amino acids (e.g., tyrosine or phenylalanine).

Crystallographic and Conformational Differences

• The target compound’s chiral C5 atom (common in thiazolo[3,2-a]pyrimidines) adopts a flattened boat conformation, as seen in .
• Dihedral Angles : The fused thiazolopyrimidine ring in the trimethoxy derivative forms an 80.94° angle with the benzene ring, influencing packing efficiency , whereas bromophenyl analogues exhibit tighter π-halogen interactions .